7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-(furan-2-carbonylsulfanylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrochloride

• Molecular Formula: C19H18ClN5O7S3
• Molecular Weight: 560 g/mol
• IUPAC Name: 7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-(furan-2-carbonylsulfanylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C19H17N5O7S3.ClH/c1-30-23-11(9-7-34-19(20)21-9)14(25)22-12-15(26)24-13(17(27)28)8(5-32-16(12)24)6-33-18(29)10-3-2-4-31-10;/h2-4,7,12,16H,5-6H2,1H3,(H2,20,21)(H,22,25)(H,27,28);1H/b23-11+
• InChI Key: KEQFDTJEEQKVLM-YDLOHEMZSA-N
• Isomeric SMILES: CO/N=C(\C1=CSC(=N1)N)/C(=O)NC2C3N(C2=O)C(=C(CS3)CSC(=O)C4=CC=CO4)C(=O)O.Cl
• SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)CSC(=O)C4=CC=CO4)C(=O)O.Cl
• synonyms: ceftiofur; ceftiofur hydrochloride; ceftiofur sodium; Naxcel; U 64279A; U-64279E

Description

Ceftiofur Hydrochloride is the hydrochloride salt form of ceftiofur, a semisynthetic, beta-lactamase-stable, broad-spectrum, third-generation cephalosporin with antibacterial activity. Ceftiofur binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.

Scientific Research Applications

Synthesis and Characterization

• The compound, a derivative of cephalosporin antibiotics, has been studied for its synthesis and characterization using various analytical techniques. Ghulam Fareed et al. (2012) reported the synthesis of a similar compound by condensation of ceftriaxone disodium with 4-hydroxybenzaldehyde, elucidating its structure using LCMS, 1 H-NMR, and CHN techniques (Fareed, Kalhoro, Versiani, Afza, & Fareed, 2012).

Potential Drug Carrier

• Lorena Blau et al. (2008) synthesized a new cephalosporin derivative that can be used as a carrier for a wide range of drugs containing an amino group. This includes the synthesis of an intermediate product and an antimalarial primaquine prodrug (Blau, Menegon, Ferreira, Ferreira, Boffo, Tavares, Heleno, & Chung, 2008).

Molecular Structure Studies

• The molecular structure and vibrational spectroscopic studies of a related compound, 7-amino-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, have been conducted. M. Ramalingam et al. (2011) used quantum chemical calculations to study the geometrical structure and vibrational wavenumbers, suggesting NLO behavior (Ramalingam, Sethuraman, & Sundaraganesan, 2011).

Antibacterial and Antifungal Activities

• N. Sharma et al. (2010) synthesized derivatives of cephalosporin acid, including compounds structurally similar to the queried compound, and evaluated their antibacterial and antifungal activities. They found that some compounds exhibited significant bactericidal activity (Sharma, Aggarwal, Bhati, & Kumar, 2010).

Application in Pharmacokinetics

• A validated HPLC method for determining cefuroxime in human plasma was adapted and validated by A. Szlagowska et al. (2010), allowing pharmacokinetic studies in humans after oral administration of cephalosporin derivatives (Szlagowska, Kaza, & Rudzki, 2010).